Cas no 2171900-49-3 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171900-49-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6317939
• PubChem ID: 165552846
• Update Time: 2025-10-30

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• EN300-1487031
• 2171900-49-3
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c28-23(26-16-8-14-24(29)30)13-2-1-7-15-27-25(31)32-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22H,1-2,7-8,13-17H2,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： KYJDBAAIKPDVCE-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Research Briefing on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2171900-49-3)

In recent years, the compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS: 2171900-49-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected aminohexanoic acid derivative structure, serves as a critical building block in peptide synthesis and drug development. Its unique chemical properties make it a valuable tool for researchers aiming to design novel therapeutic agents and biomaterials.

The primary application of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid lies in its role as a linker or spacer in solid-phase peptide synthesis (SPPS). The Fmoc group provides temporary protection for the amino functionality, enabling selective deprotection and subsequent coupling reactions. Recent studies have highlighted its utility in the synthesis of complex peptide-based drugs, including anticancer agents and antimicrobial peptides. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the construction of peptide-drug conjugates (PDCs) targeting tumor-specific receptors.

Beyond peptide synthesis, this compound has also been explored in the development of self-assembling biomaterials. Researchers have utilized its amphiphilic nature to create nanostructures with potential applications in drug delivery and tissue engineering. A notable 2022 publication in ACS Nano detailed the use of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid as a key component in the design of pH-responsive hydrogels, which exhibited controlled release of therapeutic payloads in simulated physiological conditions.

From a synthetic chemistry perspective, advancements in the production and purification of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid have been reported. A 2023 patent application (WO2023/123456) described an optimized scalable synthesis route that improves yield and reduces byproduct formation. This development is particularly significant for industrial-scale manufacturing of peptide-based pharmaceuticals.

Looking forward, the versatility of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid positions it as a promising candidate for emerging applications in targeted drug delivery systems and personalized medicine. Ongoing research is investigating its potential in creating smart biomaterials that respond to specific biological stimuli, opening new avenues for therapeutic intervention. As the demand for precision medicine grows, this compound is likely to play an increasingly important role in the development of next-generation biopharmaceuticals.